3-methyl-N-(4-nitrophenyl)-4-oxo-1-phenyl-4,7-dihydro-1H-pyrazolo[3,4-b]pyridine-5-carboxamide

• IUPAC Name: 3-methyl-N-(4-nitrophenyl)-4-oxo-1-phenyl-7H-pyrazolo[3,4-b]pyridine-5-carboxamide
• InChI: InChI=1S/C20H15N5O4/c1-12-17-18(26)16(20(27)22-13-7-9-15(10-8-13)25(28)29)11-21-19(17)24(23-12)14-5-3-2-4-6-14/h2-11H,1H3,(H,21,26)(H,22,27)
• InChI Key: YIVBRDCRZBQARO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=C1C(=O)C(=CN2)C(=O)NC3=CC=C(C=C3)[N+](=O)[O-])C4=CC=CC=C4
• Molecular Formula: C20H15N5O4
• Molecular Weight: 389.4 g/mol
• CAS No.: 941959-09-7

Description

The compound is a derivative of pyrazolo[3,4-b]pyridine, which is a type of nitrogen-containing heterocycle. These types of compounds are often used in medicinal chemistry due to their ability to interact with biological targets.

Molecular Structure Analysis

The compound contains a pyrazolo[3,4-b]pyridine core, which is a bicyclic structure with two nitrogen atoms in one ring and one nitrogen atom in the adjacent ring. The presence of multiple nitrogen atoms and aromatic rings suggests that this compound could participate in a variety of chemical reactions and potentially form multiple tautomers.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Given the presence of multiple aromatic rings and nitrogen atoms, this compound is likely to be relatively stable and may have significant polar character.

Scientific Research Applications

Novel Synthesis Methods

• One-Pot Synthesis of Pyrazolopyrimidines : A series of novel pyrazolopyrimidine derivatives were synthesized through a one-pot reaction. This method highlights mild reaction conditions, operational simplicity, and good yields, indicating the potential for efficient synthesis of complex molecules including pyrazolopyridine derivatives (Morabia & Naliapara, 2014).

Biological Activity and Applications

• Anticancer and Anti-inflammatory Agents : Novel series of pyrazolopyrimidine derivatives were synthesized and evaluated for their cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, suggesting potential applications in cancer research (Hassan et al., 2014). Another study synthesized pyrazolopyrimidines derivatives as anticancer and anti-5-lipoxygenase agents, highlighting their potential as therapeutic agents (Rahmouni et al., 2016).

Antimicrobial Activity

• Novel Heterocyclic Compounds : Research involving the synthesis of bioactive heterocycles from related compounds showed significant antimicrobial activity, underscoring the importance of such molecules in developing new antimicrobial agents (El-ziaty et al., 2018).

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Pyrazolo[3,4-b]pyridine derivatives have been found to have a wide range of biological activities.

Future Directions

Future research could involve synthesizing this compound and testing its biological activity. Given the biological activity of similar compounds, it could have potential as a pharmaceutical agent.